Cas no 1184785-26-9 (3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide)

3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide is a synthetic organic compound featuring a pyrrolidine-substituted phenyl group linked to a butanamide backbone with an amino functional group. This structure imparts versatility in pharmaceutical and biochemical applications, particularly as an intermediate in drug discovery. The compound's pyrrolidine moiety enhances binding affinity to biological targets, while the amino group offers reactivity for further derivatization. Its well-defined molecular architecture ensures consistent performance in research settings, making it valuable for developing novel therapeutic agents. Suitable for controlled synthesis and modification, this compound is often utilized in medicinal chemistry for its potential in modulating receptor interactions and optimizing pharmacokinetic properties.
3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide structure
1184785-26-9 structure
Product Name:3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide
CAS No:1184785-26-9
MF:C14H21N3O
MW:247.336043119431
CID:4576069
Update Time:2025-06-11

3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
    • Butanamide, 3-amino-N-[3-(1-pyrrolidinyl)phenyl]-
    • 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide
    • Inchi: 1S/C14H21N3O/c1-11(15)9-14(18)16-12-5-4-6-13(10-12)17-7-2-3-8-17/h4-6,10-11H,2-3,7-9,15H2,1H3,(H,16,18)
    • InChI Key: UJFLLHGLGKOYLB-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(N2CCCC2)=C1)(=O)CC(N)C

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 475.4±30.0 °C at 760 mmHg
  • Flash Point: 327.8±31.5 °C

3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide Security Information

3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM441995-250mg
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9 95%+
250mg
$246 2023-01-03
Chemenu
CM441995-500mg
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9 95%+
500mg
$444 2023-01-03
Chemenu
CM441995-1g
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9 95%+
1g
$592 2023-01-03
TRC
A632285-25mg
3-Amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9
25mg
$ 70.00 2022-06-07
TRC
A632285-50mg
3-Amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9
50mg
$ 95.00 2022-06-07
TRC
A632285-250mg
3-Amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9
250mg
$ 365.00 2022-06-07
Enamine
EN300-64503-0.05g
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9 95%
0.05g
$88.0 2023-02-13
Enamine
EN300-64503-0.1g
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9 95%
0.1g
$132.0 2023-02-13
Enamine
EN300-64503-0.25g
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9 95%
0.25g
$188.0 2023-02-13
Enamine
EN300-64503-0.5g
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
1184785-26-9 95%
0.5g
$353.0 2023-02-13

3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide Related Literature

Additional information on 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide

Introduction to 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide (CAS No: 1184785-26-9)

3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1184785-26-9, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this amide derivative integrates a phenyl ring with an amino group at one end and a pyrrolidine moiety at the other, which contributes to its unique chemical properties and biological activities.

The synthesis of 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the amide bond, followed by functional group transformations that introduce the pyrrolidine ring and the phenylbutanamide moiety. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve these transformations efficiently.

In recent years, there has been a growing interest in amide-based compounds for their potential as pharmacological agents. The structural motif of 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide makes it a promising candidate for further investigation in drug discovery. Specifically, the presence of both an amino group and a pyrrolidine ring suggests that this compound may exhibit interactions with biological targets such as enzymes and receptors, which are crucial for modulating various physiological processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that pyrrolidine derivatives can interact with neurotransmitter systems, potentially leading to therapeutic effects in conditions such as depression, anxiety, and neurodegenerative diseases. The phenylbutanamide portion of the molecule may further enhance these effects by contributing to receptor binding affinity and selectivity. This dual functionality makes 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide an intriguing subject for medicinal chemists seeking to develop new treatments for central nervous system disorders.

Epidemiological studies have also highlighted the importance of amino acid derivatives in maintaining overall health and preventing disease. Compounds like 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide are believed to play a role in metabolic pathways that are associated with inflammation and oxidative stress, two key factors in many chronic diseases. By modulating these pathways, this compound may offer protective effects against age-related decline and other health issues.

The pharmacokinetic properties of 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide are another area of interest. Research indicates that amide derivatives generally exhibit good oral bioavailability and moderate metabolic stability, which are essential characteristics for a drug candidate. Additionally, the compound's solubility profile suggests potential for formulation into various dosage forms, including oral tablets and injectables, making it versatile for clinical use.

In conclusion, 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic reactions that highlight the ingenuity of modern chemical synthesis techniques. The compound's dual functionality as an amide derivative with pyrrolidine and phenyl groups positions it as a valuable candidate for further research in drug discovery, particularly in neurological disorders and metabolic health. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in developing innovative treatments for human diseases.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd